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Compound of Interest

Compound Name: 4-Methoxy-3-nitrobiphenyl

Cat. No.: B103475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on 4-Methoxy-3-
nitrobiphenyl (CAS No. 15854-73-6), a key chemical intermediate. This document outlines its

commercial availability for research purposes, its primary synthetic applications, and detailed

experimental protocols.

Introduction
4-Methoxy-3-nitrobiphenyl is a substituted biphenyl compound characterized by a methoxy

and a nitro group on one of the phenyl rings. Its chemical structure makes it a valuable

precursor in multi-step organic syntheses. Primarily, it serves as a crucial starting material for

the synthesis of the acaricide bifenazate.[1] Its utility also extends to the development of novel

pharmaceutical and cosmetic agents, as well as diagnostic reagents.

Commercial Availability
For research and development purposes, 4-Methoxy-3-nitrobiphenyl is available from several

commercial chemical suppliers. The purity and quantity offered may vary by supplier, and it is

recommended to request a certificate of analysis to ensure the material meets the specific

requirements of your research.

Table 1: Commercial Suppliers of 4-Methoxy-3-nitrobiphenyl
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Supplier Product Number Purity
Available
Quantities

TCI America M1166 >99.0% (GC) 5g, 25g

Fisher Scientific M11665G 99.0+% 5g

CP Lab Safety M1166 Not Specified 25g

CymitQuimica 3B-M1166 >99.0% (GC) 5g, 25g

ChemScene CS-0118589 Not Specified Not Specified

Hunan Russell

Chemicals
Not Specified 96% Inquiry for bulk

Key Synthetic Application: Intermediate in
Bifenazate Synthesis
A primary application of 4-Methoxy-3-nitrobiphenyl in a research context is its role as a key

intermediate in the synthesis of bifenazate, a widely used miticide. The synthesis involves a

critical reduction of the nitro group on 4-Methoxy-3-nitrobiphenyl to form 3-amino-4-

methoxybiphenyl. This amine is then further functionalized to yield the final bifenazate product.

Experimental Workflow: Synthesis of Bifenazate from 4-
Methoxy-3-nitrobiphenyl
The following diagram illustrates the synthetic pathway from 4-Methoxy-3-nitrobiphenyl to
Bifenazate.
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4-Methoxy-3-nitrobiphenyl

Reduction

  [H] (e.g., H2, Raney Ni)

3-Amino-4-methoxybiphenyl

Diazotization

  NaNO2, HCl

Diazo Salt Intermediate

Reduction & Hydrolysis

  SnCl2, HCl

Hydrazine Intermediate

Condensation

  Isopropyl Chloroformate

Bifenazate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Material Key Intermediate Final Product
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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